Cas no 380478-19-3 (3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide)

3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide structure
380478-19-3 structure
Product Name:3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide
CAS No:380478-19-3
MF:C23H14BrCl2N3O4
MW:547.184962749481
CID:5446283
PubChem ID:6180652
Update Time:2023-08-27

3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • 3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide
    • Inchi: 1S/C23H14BrCl2N3O4/c24-17-3-8-22(33-13-14-1-4-18(25)5-2-14)15(10-17)9-16(12-27)23(30)28-21-7-6-19(29(31)32)11-20(21)26/h1-11H,13H2,(H,28,30)
    • InChI Key: UHZHSBANULYBED-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C([N+]([O-])=O)C=C1Cl)(=O)C(C#N)=CC1=CC(Br)=CC=C1OCC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 544.95447g/mol
  • Monoisotopic Mass: 544.95447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.620±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 721.8±60.0 °C(Predicted)
  • pka: 8.69±0.70(Predicted)

3-[5-Bromo-2-[(4-chlorophenyl)methoxy]phenyl]-N-(2-chloro-4-nitrophenyl)-2-cyano-2-propenamide Pricemore >>

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